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Compound of Interest

4-Chloro-5-hydroxy-2-
Compound Name:

methylbenzonitrile
CAS No.: 1374308-83-4
Cat. No.: B3034100

Get Quote

Executive Safety Summary

o Primary Hazard: Acute Toxicity (Oral/Dermal) and Skin/Eye Irritation.[1][2]

¢ Critical Incompatibility:DO NOT mix with strong acids.[3][4] The nitrile group (-CN) poses a
theoretical risk of liberating Hydrogen Cyanide (HCN) gas under acidic conditions.

* Waste Stream Classification:Halogenated Organic Waste. The chlorine atom necessitates
high-temperature incineration with flue gas scrubbing; it cannot be processed with standard
non-halogenated solvents.

Chemical Profile & Hazard Assessment

Understanding the molecule is the first step in safe disposal.
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Property Data Operational Implication

1374308-83-4 (or similar
CAS Number analogs depending on Use for waste manifesting.

substitution)

Contains Nitrogen (NOx
Molecular Formula CsHsCINO precursor) and Chlorine (HCI

precursor).

- Phenol: Corrosive/lrritant.
Nitrile (-CN), Phenol (-OH),

Functional Groups Nitrile: Toxic.[5][6] Chloro:
Chloro (-CI) ]
Persistent.
) ) ] Dust generation is a primary
Physical State Solid (Crystalline powder)

exposure vector.

Low in water; Soluble in
. ) Do not attempt water-based
Solubility organic solvents (DMSO,

drain disposal.
MeOH)

Pre-Disposal Stabilization & Handling

Before the waste leaves the fume hood, it must be stabilized.

A. Personal Protective Equipment (PPE)

e Gloves: Double-gloving is recommended. Inner layer: Nitrile (4 mil); Outer layer: Nitrile (8 mil)
or Laminate (Silver Shield) if handling concentrated solutions.

o Respiratory: If handling powder outside a fume hood, a P95/P100 particulate respirator is
mandatory.

o Eye Protection: Chemical splash goggles (standard safety glasses are insufficient for phenol-
based corrosives).

B. Segregation Logic (The "Why")

You must strictly segregate this compound from Oxidizers and Acids.
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o Why Oxidizers? Nitriles can react violently with strong oxidizers (e.g., permanganates),
leading to fire.

» Why Acids? While aromatic nitriles are more stable than inorganic cyanides, accidental
hydrolysis in the presence of strong acids can release toxic gases.

The Disposal Workflow (Step-by-Step)
Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Labeling: Affix a hazardous waste label immediately.
o Required Text: "Hazardous Waste - Toxic Solid."
o Constituents: "4-Chloro-5-hydroxy-2-methylbenzonitrile."[7]

e Bagging: Place the sealed container inside a secondary clear zip-lock bag to prevent
external contamination of the container during transport.

Scenario B: Liquid Waste (Mother Liquors/Solvents)

o Stream Selection: This MUST go into the Halogenated Solvent stream.

o Scientific Rationale: Non-halogenated waste is often used as fuel blending for cement
kilns. If chlorinated compounds enter this stream, they can form dioxins and furans upon
combustion. Halogenated waste streams are routed to specific incinerators equipped with
acid scrubbers to neutralize the HCI produced.

e pH Check: Ensure the solution is neutral or slightly basic (pH 7-9). If the solution is acidic,
neutralize carefully with Sodium Bicarbonate before bottling to prevent gas buildup.

o Container: Amber glass or HDPE carboy. Cap must be vented if there is any risk of ongoing
reaction, otherwise seal tightly.

Decision Logic for Disposal (Visualization)
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The following diagram outlines the critical decision pathways for disposing of this compound.

Waste Generation:
4-Chloro-5-hydroxy-2-methylbenzonitrile

Physical State?

Powder/Debris

Liquid Waste
(Solvent Mix)

g \

Contaminated Items
(Gloves, Weigh Boats)

Solid Waste

Pure/Excess Solid Is Solvent Halogenated?

No (MeOH, Acetone)

Stream: NON-HALOGENATED
(Only if <1000ppm Halogens)

Double Bag ->

Box for Incineration

1
Yes (DCM, Chloroform) :Safety Override

CORRECTION REQUIRED:
This compound contains Chlorine.
Force to Halogenated Stream.

Stream: HALOGENATED
Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree ensuring 4-Chloro-5-hydroxy-2-methylbenzonitrile is routed to the
correct incineration stream to prevent environmental contamination.
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Emergency Response Procedures
Spill Cleanup (Bench Scale)

Evacuate & Ventilate: If a powder spill creates dust, clear the area for 15 minutes to allow
settling.

PPE Upgrade: Wear goggles and double nitrile gloves.
Containment:

o Solid: Do not dry sweep.[3] Cover with wet paper towels (using water or a compatible
solvent like ethanol) to prevent dust generation, then wipe up.

o Liquid: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Clean the surface with a mild detergent and water. The phenol group is
acidic; a weak base (1% Sodium Carbonate) wash can help solubilize residues for easier
cleaning.

Disposal: All cleanup materials must be disposed of as Hazardous Solid Waste (as described
in Section 4).

Regulatory Compliance (RCRA/EPA Context)

RCRA Classification: While this specific compound may not have a unique "P-List" or "U-List"
code (unless strictly specified by local regulations), it is classified as Characteristic
Hazardous Waste due to toxicity.

EPA Waste Code: If dissolved in halogenated solvents, the mixture often carries the FO02
code. If pure, it defaults to a generic toxic waste code (e.g., D003 if reactivity is a concern,
though unlikely, or simply regulated as toxic waste).

Manifesting: Always declare the presence of "Organic Nitriles" and "Chlorinated Aromatics"
on the waste tag. This alerts the disposal facility to use the correct incineration profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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